Cas no 1017146-79-0 (2-(4-Fluoro-benzyl)-butyric acid)

• Product Name: 2-(4-Fluoro-benzyl)-butyric acid
• CAS No: 1017146-79-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5526386
• PubChem ID: 24264887
• Update Time: 2024-03-01

2-(4-Fluoro-benzyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-benzyl)-butyric acid

• Inchi： 1S/C11H13FO2/c1-2-9(11(13)14)7-8-3-5-10(12)6-4-8/h3-6,9H,2,7H2,1H3,(H,13,14)
• InChI Key： LIGMRXUABTVBFO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=C(F)C=C1)CC

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids